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Introduction

Germanium-74 (’*Ge) is a stable isotope of germanium with a natural abundance of
approximately 36.5%.[1][2] Its unique nuclear properties make it a valuable material in several
key areas of nuclear physics research. This document provides detailed application notes and
experimental protocols for the use of 74Ge in neutrinoless double beta decay experiments,
neutron capture studies, and dark matter detection.

Key Applications of Germanium-74

Germanium-74 finds its primary applications in fundamental nuclear physics research,
contributing to our understanding of neutrinos, nuclear structure, and the nature of dark matter.

» Neutrinoless Double Beta Decay (Ovp[) Experiments: While the isotope of interest for Ov(3[3
decay is 7Ge, detectors are often fabricated from germanium enriched in 76Ge, which still
contains a fraction of 74Ge.[3][4] Understanding the neutron capture and other interaction
cross-sections of 7#Ge is crucial for accurately modeling and mitigating background signals
in these highly sensitive experiments.[5] Prominent experiments in this field include GERDA,
the MAJORANA Demonstrator, and their successor, the LEGEND experiment.[3][6][7][8]

o Neutron Capture Studies: "4Ge serves as a target material for neutron capture experiments.
[9] By irradiating 7#Ge with neutrons and analyzing the resulting gamma-ray emissions,
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nuclear physicists can precisely measure the neutron capture cross-section of this isotope.

[10][11] This data is vital for nuclear structure models, reactor physics, and astrophysical

nucleosynthesis calculations.

[5]

o Dark Matter Detection: High-purity germanium (HPGe) detectors are widely used in the

search for Weakly Interacting Massive Particles (WIMPs), a leading dark matter candidate.

[12][13] These detectors, which naturally contain ’4Ge, are designed to detect the tiny

energy depositions from WIMP-nucleus interactions.[14][15] The response of all germanium

isotopes, including 74Ge, to these interactions must be well-characterized for a sensitive

search. The Cryogenic Dark Matter Search (CDMS) experiment is a notable example in this

area.[14]

Quantitative Data

The following tables summarize key quantitative data for Germanium-74 relevant to its

applications in nuclear physics.

Property Value Reference
Natural Abundance 36.52% [1]

Atomic Mass 73.92117776(9) u [2]

Thermal Neutron Capture

Cross Section (to 7>Ge ground 497 + 52 mb [10]

state)

Thermal Neutron Capture

Cross Section (to >mGe 130.5+5.6 mb [10]

isomeric state)

Table 1: Nuclear Properties of Germanium-74.
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. Application Key
Experiment Role of 74Ge Reference
Area Parameters
Component of Target
Neutrinoless enriched 7Ge Background
LEGEND Double Beta detectors; Index: <2x10~% [16]
Decay background counts/(keV-kg-yr
studies. )
Component of Achieved
Neutrinoless enriched 7Ge Background
GERDA Double Beta detectors; Index: 5.2 x10~%  [17]
Decay background counts/(keV-kg-yr
studies. )

Component of

enriched 7°Ge

Neutrinoless ~14 kg of natural
MAJORANA and natural Ge ]
Double Beta germanium [12][18]
Demonstrator detectors;
Decay detectors used.
background
studies.
Constituent of Detects nuclear
Dark Matter natural recoils from
CDMS ] ] ) [14][15]
Detection germanium potential WIMP
detectors. interactions.

Table 2: Germanium-74 in Major Nuclear Physics Experiments.

Experimental Protocols

Protocol 1: Fabrication of Enriched High-Purity
Germanium (HPGe) Detectors

This protocol outlines the general steps for fabricating HPGe detectors from germanium dioxide
(Ge02) enriched in 76Ge.

1. Reduction of Germanium Dioxide:
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e The enriched GeO:2 powder is reduced to germanium metal. This is typically achieved
through a chemical reduction process, for example, using hydrogen gas at elevated
temperatures.

2. Purification by Zone Refining:

e The resulting germanium metal ingot is subjected to zone refining to achieve the high purity
required for radiation detectors (typically < 101° electrically active impurities per cm3).[8][14]
[19]

« In this process, a narrow molten zone is passed along the length of the germanium ingot.
Impurities, being more soluble in the liquid phase, are segregated to one end of the ingot.
[19]

e This process is repeated multiple times to achieve the desired purity.

3. Single Crystal Growth (Czochralski Method):

o Asingle, large, defect-free crystal of high-purity germanium is grown using the Czochralski
method.[6][9]

o Aseed crystal is dipped into a crucible of molten high-purity germanium and slowly pulled
upwards while being rotated.[9]

e The temperature is carefully controlled to allow the molten germanium to solidify onto the
seed crystal, forming a large single crystal boule.

4. Detector Fabrication:

e The grown crystal is sliced into wafers of the desired detector dimensions.

e The surfaces of the wafers are lapped and etched to remove any damage from cutting and to
create a smooth, clean surface.

o Electrical contacts are formed on the surfaces of the germanium crystal. This can be done
through various techniques such as lithium diffusion to create an n+ contact and boron
implantation or a thin layer of amorphous germanium for the p+ contact.[20]

e The detector is then mounted in a cryostat for operation at liquid nitrogen temperatures.

Protocol 2: Neutron Activation Analysis of Germanium-
74

This protocol describes the methodology for measuring the neutron capture cross-section of
’4Ge using neutron activation analysis (NAA).[21][22]
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1. Sample and Standard Preparation:

o A known mass of a 7#Ge-enriched sample (often in the form of GeOx) is encapsulated in a
suitable container, such as a high-purity quartz vial.[22]

o A standard with a well-known thermal neutron capture cross-section (e.g., gold) is prepared
in a similar manner to monitor the neutron flux.

2. Irradiation:

e The encapsulated *Ge sample and the standard are simultaneously irradiated with a
thermal neutron beam from a nuclear reactor or other neutron source.[22]

e The irradiation time is chosen to produce a sufficient amount of the activated isotope (>Ge)
for measurement.

3. Gamma-Ray Spectroscopy:

« After irradiation, the sample is removed from the neutron beam and placed in front of a high-
purity germanium (HPGe) detector to measure the emitted gamma rays.

e The characteristic gamma rays from the decay of >Ge (and its isomer >°mGe) are recorded
as a function of energy, creating a gamma-ray spectrum.[1]

4. Data Analysis:

e The areas of the photopeaks corresponding to the characteristic gamma rays of ’>Ge and
the standard are determined from the measured spectra.

e The decay rates of the activated isotopes are calculated from the peak areas, correcting for
detector efficiency and gamma-ray emission probabilities.

e The thermal neutron capture cross-section of 74Ge is then calculated relative to the known
cross-section of the standard.

Visualizations

Experimental Workflow for Enriched HPGe Detector
Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. atomfizika.elte.hu [atomfizika.elte.hu]

. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
. indico.sanfordlab.org [indico.sanfordlab.org]

. Paving the way | Legend [legend-exp.org]

. arxiv.org [arxiv.org]

. Czochralski method - Wikipedia [en.wikipedia.org]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© 0] ~ » &) EaN w N -

. youtube.com [youtube.com]

e 10. soar-ir.repo.nii.ac.jp [soar-ir.repo.nii.ac.jp]
e 11. arxiv.org [arxiv.org]

e 12.ijsdr.org [ijsdr.org]

e 13. Investigating Influential Parameters for High-Purity Germanium Crystal Growth
[mdpi.com]

e 14.1160-1993 - IEEE Standard Test Procedures for High-Purity Germanium Crystals for
Radiation Detectors | IEEE Standard | IEEE Xplore [ieeexplore.ieee.org]

o 15. Electronics Response Analysis of Germanium Detector Signals for LEGEND-200 - DNP
2025 [archive.aps.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b079718?utm_src=pdf-body-img
https://www.benchchem.com/product/b079718?utm_src=pdf-custom-synthesis
https://atomfizika.elte.hu/haladolabor/docs/ActivationAnEN.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC43108/jrc43108%20underground%20ge%20prod%20v6.pdf
https://indico.sanfordlab.org/event/28/contributions/380/contribution.pdf
https://legend-exp.org/science/legend-pathway/paving-the-way
https://arxiv.org/pdf/2305.09435
https://en.wikipedia.org/wiki/Czochralski_method
https://www.researchgate.net/publication/256745997_Czochralski_growth_techniques_of_germanium_crystals_grown_from_a_melt_covered_partially_or_fully_by_liquid_B2O3
https://www.researchgate.net/publication/276484835_Zone_Refinement_of_Germanium_Crystals
https://www.youtube.com/watch?v=L8H5jI4KQ7c
https://soar-ir.repo.nii.ac.jp/record/18088/files/Czochralski_growth_techniques_of_germanium_crystals_grown.pdf
https://arxiv.org/pdf/1507.0170
https://ijsdr.org/papers/IJSDR2502121.pdf
https://www.mdpi.com/2073-4352/14/2/177
https://www.mdpi.com/2073-4352/14/2/177
https://ieeexplore.ieee.org/document/239632/
https://ieeexplore.ieee.org/document/239632/
https://archive.aps.org/dnp/2025/e14/5/
https://archive.aps.org/dnp/2025/e14/5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 16. researchgate.net [researchgate.net]

e 17. mdpi.com [mdpi.com]

e 18. nrc.gov [nrc.gov]

e 19. 4. Zone Refining :: JSC Germanium [eng.krasgermanium.com]
e 20. researchgate.net [researchgate.net]

e 21. Neutron activation analysis - Wikipedia [en.wikipedia.org]

e 22. Neutron Activation Analysis | U.S. Geological Survey [usgs.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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